1-[(3-methoxyphenyl)methyl]-5,8-dimethyl-3-phenyl-1H,2H,3H,4H,5H-pyrimido[5,4-b]indole-2,4-dione

• IUPAC Name: 1-[(3-methoxyphenyl)methyl]-5,8-dimethyl-3-phenylpyrimido[5,4-b]indole-2,4-dione
• InChI: InChI=1S/C26H23N3O3/c1-17-12-13-22-21(14-17)23-24(27(22)2)25(30)29(19-9-5-4-6-10-19)26(31)28(23)16-18-8-7-11-20(15-18)32-3/h4-15H,16H2,1-3H3
• InChI Key: IMERPIHRPOYNMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C3=C2N(C(=O)N(C3=O)C4=CC=CC=C4)CC5=CC(=CC=C5)OC)C
• Molecular Formula: C26H23N3O3
• Molecular Weight: 425.5 g/mol

Description

Indole derivatives, which this compound is, have been found in many important synthetic drug molecules and have shown clinical and biological applications. They possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Synthesis Analysis

While specific synthesis information for this compound is not available, indole derivatives are often synthesized through various methods. For example, 1,2,3-triazoles can be synthesized from reactions of diazo compounds and carbodiimides.

Future Directions

Given the wide range of biological activities of indole derivatives, there is significant potential for future research into similar compounds. This could include exploring their therapeutic possibilities and synthesizing a variety of derivatives.